Cas no 1805110-99-9 (Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate)

• Product Name: Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate
• CAS No: 1805110-99-9
• MF: C₁₁H₉BrN₂O₄
• MW: 313.104161977768
• CID: 4947975
• Update Time: 2025-10-19

Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate

• Inchi： 1S/C11H9BrN2O4/c1-2-18-11(15)9-3-8(6-13)7(5-12)4-10(9)14(16)17/h3-4H,2,5H2,1H3
• InChI Key： UWIQVBTVIYOMQG-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C(=O)OCC)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate

Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate (CAS No. 1805110-99-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate, identified by its CAS number 1805110-99-9, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, featuring a complex aromatic structure, has garnered attention due to its utility in the development of various bioactive molecules. The presence of multiple functional groups, including a bromomethyl moiety, a cyano group, and a nitro substituent, makes it a valuable building block for synthetic chemists.

The chemical structure of Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate consists of a benzoate ester linked to a benzene ring adorned with these distinct functional groups. The bromomethyl group provides a reactive site for further substitution reactions, while the cyano and nitro groups introduce both electron-withdrawing and electron-donating effects, influencing the compound's reactivity and electronic properties. This unique combination makes it particularly useful in constructing more complex molecules.

In recent years, Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate has found applications in the synthesis of pharmaceuticals targeting various diseases. One notable area is its use in the development of anticancer agents. The nitro group, in particular, has been extensively studied for its ability to enhance the bioavailability and binding affinity of drug candidates. Researchers have leveraged this compound to develop novel inhibitors that disrupt critical signaling pathways in cancer cells.

The cyano group also plays a crucial role in medicinal chemistry. It can be converted into other functional groups such as carboxylic acids or amides, which are essential for drug design. For instance, studies have shown that derivatives of Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate can serve as precursors for small-molecule drugs that modulate enzyme activity. These enzymes are often implicated in inflammatory and metabolic disorders, making such drugs potential therapeutic candidates.

Moreover, the bromomethyl group offers a versatile handle for further functionalization. It can undergo nucleophilic substitution reactions to introduce a wide range of substituents, including amino groups for peptide coupling or hydroxyl groups for sugar modifications. This flexibility has enabled chemists to design diverse libraries of compounds for high-throughput screening, accelerating the discovery of new drugs.

The pharmaceutical industry has also explored Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate in the synthesis of antimicrobial agents. The combination of electron-withdrawing groups like the nitro and cyano moieties enhances the compound's ability to interact with biological targets in microorganisms. Recent studies have highlighted its role in developing novel antibiotics that overcome existing resistance mechanisms.

In addition to its pharmaceutical applications, Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate has been utilized in materials science research. Its unique electronic properties make it a candidate for organic semiconductors and light-emitting diodes (LEDs). Researchers have investigated its potential in creating advanced materials with applications in electronics and optoelectronics.

The synthesis of Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the nitration of benzoic acid derivatives followed by bromination and subsequent esterification. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making the compound more accessible for research and industrial applications.

Ongoing research continues to uncover new applications for Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate. Scientists are exploring its potential in drug discovery beyond oncology and antimicrobial therapy. For example, studies suggest that derivatives of this compound may have neuroprotective properties, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The compound's versatility also extends to its role as an intermediate in agrochemical synthesis. Researchers have used Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate to develop novel pesticides and herbicides that target specific enzymes or receptors in pests while minimizing environmental impact.

In conclusion, Ethyl 4-bromomethyl-5-cyano-2-nitrobenzoate (CAS No. 1805110-99-9) is a multifaceted compound with significant applications across multiple industries. Its unique structural features make it an invaluable tool for synthetic chemists working on pharmaceuticals, materials science, and agrochemicals. As research continues to evolve, it is likely that new uses for this compound will emerge, further solidifying its importance in modern science and technology.